Cas no 1570-97-4 (1,1-Cyclobutanedicarboxylicacid, 3-phenyl-)

• Product name: 1,1-Cyclobutanedicarboxylicacid, 3-phenyl-
• CAS No: 1570-97-4
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 158450
• PubChem ID: 296655

1,1-Cyclobutanedicarboxylicacid, 3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,1-Cyclobutanedicarboxylicacid, 3-phenyl-
• 3-phenylcyclobutane-1,1-dicarboxylic acid
• 1,1-Cyclobutanedicarboxylicacid,3-phenyl
• 3-Phenyl-1,1-cyclobutandicarbonsaeure
• 3-Phenyl-cyclobutan-1,1-dicarbonsaeure
• SCHEMBL7397920
• NSC-167089
• NSC167089
• DTXSID10304728
• 1570-97-4

• Inchi： InChI=1S/C12H12O4/c13-10(14)12(11(15)16)6-9(7-12)8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,13,14)(H,15,16)
• InChI Key： RHPFDRMFEKJHED-UHFFFAOYSA-N
• SMILES： C1(C2CC(C(O)=O)(C(O)=O)C2)C=CC=CC=1

Computed Properties

• Exact Mass: 220.07400
• Monoisotopic Mass: 220.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6Ų
• XLogP3: 1.6

Experimental Properties

• Density: 1.392
• Boiling Point: 453.2°Cat760mmHg
• Flash Point: 242°C
• Refractive Index: 1.612
• PSA: 74.60000
• LogP: 1.71960